1-S-[3-hydroxy-N-(sulfonatooxy)hex-5-enimidoyl]-1-thio-beta-D-glucopyranose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Gluconapoleiferin is a hydroxy-alkenylglucosinolic acid that consists of 1-thio-beta-D-glucopyranose attached to a 4-hydroxy-6-[(sulfooxy)imino]hex-1-en-6-yl group at the anomeric sulfur. It is a hydroxy-alkenylglucosinolic acid and a secondary alcohol. It derives from a glucobrassicanapin. It is a conjugate acid of a gluconapoleiferin(1-).
Scientific Research Applications
Synthesis and Enzyme Inhibition
The synthesis of various 1-thio-D-glucopyranose derivatives, including sulfonic acids, sulfonate and sulfinate esters, as well as S-glycosyl sulfonamides, has been explored. These compounds exhibit unique anomeric functionalities that may resist or inhibit normal enzymatic carbohydrate processing, making them potential candidates for enzyme inhibition studies, particularly in understanding enzyme structure, mechanism, and function (Knapp, Darout, & Amorelli, 2006).
Polymerization and Synthesis of Glycosides
Research into the polymerization of sugar-based cyclic sulfites, like 1,2-O-sulfinyl glucopyranose, has led to the synthesis of polysaccharide derivatives such as (1→2)-d-glucopyranan. This process involves cationic polymerization with the elimination of SO2, highlighting innovative approaches to polysaccharide synthesis (Shetty, Koyama, & Nakano, 2016).
Glycosidase Inhibition
The synthesis of thio analogues of disaccharides, such as n-propyl kojibioside where the inter-glycosidic oxygen atom is replaced by sulfur, has been investigated for their potential as glucosidase inhibitors. This research offers insights into developing new inhibitors that could be valuable for studying or treating diseases associated with glucosidase activity (Andrews & Pinto, 1995).
Cellular Transport Processes
5-Thio-D-glucopyranose, a close analogue of D-glucose, has been shown to affect active and facilitated diffusion transport processes. This compound is transported in rabbit kidney-cortex slices and demonstrates saturation kinetics, making it a useful tool for examining glucose biochemistry and its impact on cellular transport mechanisms (Whistler & Lake, 1972).
Properties
Molecular Formula |
C12H21NO10S2 |
---|---|
Molecular Weight |
403.4 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-3-hydroxy-N-sulfooxyhex-5-enimidothioate |
InChI |
InChI=1S/C12H21NO10S2/c1-2-3-6(15)4-8(13-23-25(19,20)21)24-12-11(18)10(17)9(16)7(5-14)22-12/h2,6-7,9-12,14-18H,1,3-5H2,(H,19,20,21)/b13-8+/t6?,7-,9-,10+,11-,12+/m1/s1 |
InChI Key |
ZEGLQSKFSKZGRO-FYRHTRITSA-N |
Isomeric SMILES |
C=CCC(C/C(=N\OS(=O)(=O)O)/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O |
Canonical SMILES |
C=CCC(CC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.